Cas no 478067-41-3 (2-(Benzylsulfanyl)-N,N-diethylthieno[3,2-d]pyrimidin-4-amine)

2-(Benzylsulfanyl)-N,N-diethylthieno[3,2-d]pyrimidin-4-amine structure
478067-41-3 structure
Product Name:2-(Benzylsulfanyl)-N,N-diethylthieno[3,2-d]pyrimidin-4-amine
CAS No:478067-41-3
MF:C17H19N3S2
MW:329.482860803604
CID:5714738
PubChem ID:1484670
Update Time:2023-10-15

2-(Benzylsulfanyl)-N,N-diethylthieno[3,2-d]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

    • 2-benzylsulfanyl-N,N-diethylthieno[3,2-d]pyrimidin-4-amine
    • 478067-41-3
    • 7N-345S
    • 2-(benzylsulfanyl)-N,N-diethylthieno[3,2-d]pyrimidin-4-amine
    • N-[2-(benzylsulfanyl)thieno[3,2-d]pyrimidin-4-yl]-N,N-diethylamine
    • AKOS005100745
    • Thieno[3,2-d]pyrimidin-4-amine, N,N-diethyl-2-[(phenylmethyl)thio]-
    • 2-(Benzylsulfanyl)-N,N-diethylthieno[3,2-d]pyrimidin-4-amine
    • Inchi: 1S/C17H19N3S2/c1-3-20(4-2)16-15-14(10-11-21-15)18-17(19-16)22-12-13-8-6-5-7-9-13/h5-11H,3-4,12H2,1-2H3
    • InChI Key: KMABGSGDCRBFEA-UHFFFAOYSA-N
    • SMILES: C1(SCC2=CC=CC=C2)=NC(N(CC)CC)=C2SC=CC2=N1

Computed Properties

  • Exact Mass: 329.10203997g/mol
  • Monoisotopic Mass: 329.10203997g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 332
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 82.6Ų
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